Cas no 1251693-00-1 (3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide)

• Product Name: 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide
• CAS No: 1251693-00-1
• MF: C₂₂H₂₄N₂O₄S₂
• MW: 444.566963195801
• CID: 5397050
• Update Time: 2025-07-23

3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-Ethoxyphenyl)methylamino]sulfonyl]-N-(3-ethylphenyl)-2-thiophenecarboxamide
• 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide

• Inchi： 1S/C22H24N2O4S2/c1-4-16-7-6-8-17(15-16)23-22(25)21-20(13-14-29-21)30(26,27)24(3)18-9-11-19(12-10-18)28-5-2/h6-15H,4-5H2,1-3H3,(H,23,25)
• InChI Key： MKYUJPUCOSYUEC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(CC)=C2)=O)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.312±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.30±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide

Introduction to 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide (CAS No. 1251693-00-1) and Its Emerging Applications in Chemical Biology

The compound 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide, identified by the CAS number 1251693-00-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a thiophene core conjugated with sulfamoyl and aromatic substituents, make it a promising candidate for further exploration in drug discovery and molecular interactions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiophene scaffold, a key component of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide, is well-documented for its biological activity and structural versatility. This compound’s design incorporates both electron-donating and electron-withdrawing groups, which can modulate its interactions with biological targets. The presence of the (4-ethoxyphenyl) and (methyl)sulfamoyl moieties introduces specific pharmacophoric elements that may enhance binding affinity and selectivity, making it a valuable scaffold for rational drug design.

In the context of contemporary research, the sulfamoyl group has garnered attention for its role in modulating enzyme activity and receptor binding. Studies have demonstrated that sulfamoylated derivatives often exhibit enhanced bioavailability and reduced toxicity, attributes that are critical for pharmaceutical development. The N-(3-ethylphenyl) moiety further contributes to the compound’s structural complexity, potentially influencing its solubility and metabolic stability. These features collectively position 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide as a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential application in targeting neurological disorders. Thiophene derivatives have been extensively studied for their ability to interact with neurotransmitter receptors, including serotonin and dopamine receptors. The specific substitution pattern in 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide may enable it to modulate these pathways effectively. Preliminary computational studies suggest that this compound could exhibit binding affinity to certain protein targets implicated in neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. These findings align with the growing interest in developing small-molecule modulators for neurological conditions.

Moreover, the compound’s structural framework suggests potential utility in oncology research. The sulfamoyl group is known to interfere with key metabolic pathways involved in cancer cell proliferation. By integrating this moiety with a thiophene core, researchers may have developed a molecule capable of disrupting oncogenic signaling networks. Recent publications have highlighted the role of sulfamoylated compounds in inhibiting kinases and other enzymes overexpressed in tumors. The (4-ethoxyphenyl) and (methyl)sulfamoyl substituents could fine-tune the compound’s interaction with these targets, offering a new avenue for cancer therapeutics.

The synthesis of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in constructing such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have enabled chemists to assemble intricate heterocyclic frameworks with high precision. These advances not only facilitate the preparation of novel compounds like this one but also enhance our ability to explore their biological properties.

In terms of pharmacokinetic profiles, the presence of polar functional groups like sulfamoyl enhances water solubility, which is crucial for oral bioavailability. Additionally, the aromatic rings contribute to metabolic stability by resisting oxidative degradation. These characteristics make 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide an attractive candidate for further preclinical development. Future studies should focus on optimizing its pharmacokinetic properties while maintaining or enhancing its biological activity.

The integration of computational chemistry into drug discovery has revolutionized how researchers evaluate potential candidates like this one. Molecular docking simulations can predict binding affinities to biological targets with remarkable accuracy, allowing scientists to prioritize compounds based on their predicted efficacy. Furthermore, quantum mechanical calculations can provide insights into the electronic properties of molecules, which are often correlated with their biological activity. These computational tools are indispensable in modern medicinal chemistry and will continue to play a pivotal role in optimizing derivatives of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(3-ethylphenyl)thiophene-2-carboxamide.

As our understanding of disease mechanisms evolves, so does our approach to drug development. Targeting protein-protein interactions (PPIs) has emerged as a promising strategy for treating complex diseases, including cancer and inflammation-related disorders. Thiophene derivatives are well-suited for modulating PPIs due to their ability to occupy hydrophobic pockets within protein interfaces. The specific substitution pattern of 3-[(4-*ethoxy*-*phenyl*)(-*methyl*-*sulfamoyl*])-N-[*(3-*ethyl*-*phenyl*)]thiophene-[2-*carboxamide*] may enable it to disrupt key PPIs involved in disease pathogenesis.

In conclusion, 3-[(4-*ethoxy*-*phenyl*)(-*methyl*-*sulfamoyl*])-N-[*(3-*ethyl*-*phenyl*)]thiophene-[2-*carboxamide*] (CAS No.* 1251693–00–1*) stands out as a structurally intriguing molecule with significant potential across multiple therapeutic areas.* Its unique combination of pharmacophoric elements,* coupled with recent advancements in synthetic chemistry,* makes it an exciting prospect for further exploration.* Future research should focus on elucidating its biological activity,* optimizing its pharmacokinetic properties,* and exploring its potential as a lead compound for drug development.* As our understanding of molecular interactions deepens,* compounds like this one will continue to play a crucial role*in advancing therapeutic strategies against some*of humanity’s most challenging diseases.*